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Compound of Interest

Compound Name: PA-JF646-Nhs

CAS No.: 2093120-32-0

Cat. No.: B2709800 Get Quote

Executive Summary & Core Properties
PA-JF646-NHS is a specialized, photoactivatable fluorophore designed for single-molecule

localization microscopy (SMLM) and tracking (sptPALM).[1] Unlike standard dyes, it remains

non-fluorescent until activated by UV/Violet light (~365–405 nm), after which it fluoresces in the

far-red channel (Ex/Em: ~646/664 nm).

The N-hydroxysuccinimide (NHS) ester moiety is the reactive handle, allowing conjugation to

primary amines (lysine residues, N-termini) on proteins.[2] This moiety is chemically labile; its

stability is the primary variable determining experimental success.
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Parameter Specification Critical Note

Molecular Weight ~617.74 g/mol
Batch-specific hydration may

vary MW slightly.

Solubility (DMSO)
Max ~20 mM (approx. 12

mg/mL)

Anhydrous DMSO is required

to prevent hydrolysis.

Reactive Group NHS Ester (Succinimidyl Ester)
Reacts with primary amines (-

NH2) at pH 7.2–9.[2]0.

Excitation/Emission
646 nm / 664 nm (post-

activation)

Non-fluorescent until activated

by ~405 nm light.

Storage (Powder) -20°C (Desiccated)
Stable for >1 year if protected

from light/moisture.

Storage (Solution) -80°C (Desiccated)
Stable for ~6 months. Avoid

freeze-thaw cycles.[3]

Solubility & Reconstitution Protocols
Q: What is the optimal solvent for reconstituting PA-
JF646-NHS?
A: You must use anhydrous Dimethyl Sulfoxide (DMSO) or anhydrous Dimethylformamide

(DMF).

Scientific Rationale: The NHS ester group is highly susceptible to hydrolysis.[4] Standard

laboratory-grade DMSO often contains significant water content (hygroscopic absorption).

Using "dry" or anhydrous solvents (water content <50 ppm) is non-negotiable for preserving

reactivity.

Protocol: Purchase small bottles of anhydrous DMSO sealed with septa. Do not use a bottle

of DMSO that has been opened and sitting on a shelf for months.

Q: What is the maximum solubility, and what stock
concentration do you recommend?
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A: The theoretical maximum solubility in DMSO is approximately 20 mM (~12.35 mg/mL).

Recommendation: Prepare a stock solution at 2–10 mM. This range balances ease of

pipetting (viscosity) with the need to keep the volume of organic solvent added to your

biological sample low (<5% final v/v).

Q: Can I dissolve the dye directly in aqueous buffer
(PBS/Water)?
A:Absolutely not for storage.

Mechanism: In aqueous solution, the NHS ester undergoes rapid hydrolysis, converting the

reactive ester into a non-reactive carboxylic acid. The half-life of an NHS ester at pH 7.0 is

measured in hours; at pH 8.5, it is measured in minutes.

Workflow: Dissolve in DMSO first. Only introduce the dye to the aqueous buffer immediately

upon adding it to the protein sample.

Visualization: Reconstitution & Storage Workflow
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Figure 1: Critical workflow for reconstituting NHS-ester dyes to minimize hydrolysis risk.

Storage Stability & Handling
Q: How stable is the dye once dissolved in DMSO?
A: Stability is temperature-dependent and moisture-dependent.

-80°C: Stable for approximately 6 months.[1]
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-20°C: Stable for approximately 1 month.

Room Temperature: Significant degradation (hydrolysis) occurs within days if not perfectly

sealed.

Directive: Store aliquots in light-tight containers (e.g., amber tubes or foil-wrapped) with a

desiccant pack in the secondary container.

Q: Can I freeze-thaw the stock solution?
A:Avoid repeated freeze-thaw cycles.

Causality: Each time you open a cold vial, atmospheric moisture condenses inside. This

water accumulates and hydrolyzes the NHS ester during the thaw phase.

Solution: Aliquot the master stock immediately into single-use volumes (e.g., 2–5 µL) so that

you only thaw exactly what you need for one experiment.

Q: Why did my dye precipitate upon storage?
A: This is rare in pure DMSO but can happen if moisture ingress has occurred, leading to

hydrolysis and aggregation of the less soluble acid form, or if the concentration is too close to

the saturation limit (20 mM) at low temperatures.

Troubleshooting: Vortex vigorously and warm slightly to 37°C before use. If particulates

persist, spin down (10,000 x g for 5 min) and use the supernatant, but assume the effective

concentration is lower.

Labeling Protocol & Troubleshooting
Q: What buffer conditions are required for efficient
labeling?
A: You must use an amine-free buffer at pH 7.2–9.0.

Forbidden Buffers: Tris, Glycine, BSA (unless BSA is the target). These contain primary

amines that will outcompete your protein for the dye.[5]
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Recommended Buffers: PBS, HEPES, Bicarbonate (pH 8.3 is optimal for NHS reactivity).

Q: I have low labeling efficiency (low signal). What went
wrong?
A: The most common cause is hydrolysis of the NHS ester prior to labeling.

Diagnostic Test (Self-Validating): You can verify if your NHS ester is still reactive.

Dilute a small amount of dye in pH 7.0 PBS. Measure Absorbance at 260 nm (A_initial).

Add NaOH to induce total hydrolysis. Measure Absorbance at 260 nm (A_final).

The NHS leaving group absorbs strongly at 260 nm.[4][5] A significant increase in A260

indicates the ester was intact. If A_initial equals A_final, your stock was already hydrolyzed

(dead).

Visualization: Labeling Reaction Logic
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Troubleshooting Checkpoints
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Figure 2: Step-by-step logic for protein conjugation, highlighting failure points.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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